2-bromo-N'-[(3-chlorophenyl)-oxomethyl]benzohydrazide

• Molecular Formula: C14H10BrClN2O2
• Molecular Weight: 353.6 g/mol
• IUPAC Name: 2-bromo-N'-(3-chlorobenzoyl)benzohydrazide
• InChI: InChI=1S/C14H10BrClN2O2/c15-12-7-2-1-6-11(12)14(20)18-17-13(19)9-4-3-5-10(16)8-9/h1-8H,(H,17,19)(H,18,20)
• InChI Key: AHGMTMVXQPAUJV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NNC(=O)C2=CC(=CC=C2)Cl)Br

Description

2-bromo-N'-[(3-chlorophenyl)-oxomethyl]benzohydrazide is a carbonyl compound and an organohalogen compound.

Scientific Research Applications

Antimicrobial and Anticancer Properties

2-bromo-N'-[(3-chlorophenyl)-oxomethyl]benzohydrazide and its derivatives have been explored for their antimicrobial and anticancer potentials. Studies have found that certain derivatives are potent antimicrobial agents, with specific compounds demonstrating significant efficacy against microbes (Kumar et al., 2017). Additionally, some compounds in this category have shown promising results as anticancer agents, highlighting their potential in cancer treatment research (Kumar et al., 2015).

Crystal Structure and Chemical Properties

The crystal structure and chemical properties of 2-bromo-N'-[(3-chlorophenyl)-oxomethyl]benzohydrazide derivatives have been characterized through various techniques like X-ray diffraction and spectroscopy. These studies provide valuable insights into the molecular configuration and stability of these compounds, which are crucial for understanding their interactions and reactivity (Arfan et al., 2016).

Applications in Synthesis of Complexes

These compounds have been used in synthesizing various metal complexes, particularly with oxidovanadium. The resultant complexes are studied for their structure and potential applications in fields like catalysis and antibacterial activities. Such research expands the scope of these hydrazides beyond basic chemical studies to practical applications (Cai et al., 2020).

Analgesic and Antiproliferative Activities

Some derivatives of 2-bromo-N'-[(3-chlorophenyl)-oxomethyl]benzohydrazide have been found to exhibit analgesic and antiproliferative activities. This suggests their potential for development into therapeutic agents for pain management and inhibiting cell proliferation in certain diseases (Raj et al., 2007).

Antibacterial Property of Vanadium Complexes

Research has been conducted on vanadium complexes involving 2-bromo-N'-[(3-chlorophenyl)-oxomethyl]benzohydrazide derivatives. These studies focus on the antibacterial properties of such complexes, comparing their efficacy to established antibiotics and exploring their mechanism of action (Qian, 2019).